Cas no 851612-42-5 (2-{[1,1'-Biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-{[1,1'-Biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
• CAS No: 851612-42-5
• MF: C₂₆H₂₆N₂O₄S
• MW: 462.560645580292
• CID: 6586361
• PubChem ID: 6224020
• Update Time: 2025-10-22

2-{[1,1'-Biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26594804
• 851612-42-5
• Z29528977
• 2-{[1,1'-biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
• 2-{[1,1'-Biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C26H26N2O4S/c29-26(21-32-25-14-8-7-13-24(25)23-11-5-2-6-12-23)27-16-18-28(19-17-27)33(30,31)20-15-22-9-3-1-4-10-22/h1-15,20H,16-19,21H2/b20-15+
• InChI Key： ISEGOIZOHRJWCX-HMMYKYKNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(COC2=CC=CC=C2C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 462.16132849g/mol
• Monoisotopic Mass: 462.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-{[1,1'-Biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one

Compound CAS No 851612-42-5: 2-{[1,1'-Biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one

The compound with CAS No 851612-42-5, named 2-{[1,1'-Biphenyl]-2-yloxy}-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one, is a highly complex organic molecule with significant potential in the field of drug discovery and materials science. This compound is characterized by its intricate structure, which includes a biphenyl moiety, a piperazine ring, and a sulfonyl group. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of biphenyl-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The biphenyl group in this compound is particularly interesting as it can act as a π-π interaction site, enhancing the molecule's ability to bind to protein surfaces. This property makes it a promising candidate for drug design, especially in the development of kinase inhibitors and other enzyme-targeting agents.

The piperazine ring in the molecule is another key feature. Piperazine is a well-known scaffold in pharmaceutical chemistry due to its flexibility and ability to form hydrogen bonds. In this compound, the piperazine ring is further functionalized with a sulfonyl group, which adds electron-withdrawing character to the molecule. This modification not only increases the compound's stability but also enhances its ability to interact with biological systems.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. Researchers have recently explored the use of sulfonylated piperazine derivatives as carriers for anticancer drugs. The sulfonyl group in this compound can serve as a site for conjugation with targeting ligands, enabling precise delivery of therapeutic agents to specific tissues or cells.

In addition to its pharmacological applications, this compound has also been studied for its role in organic electronics. The biphenyl moiety contributes to the molecule's π-conjugation system, which is essential for charge transport properties. Preliminary studies suggest that this compound could be used as an electron transport layer in organic light-emitting diodes (OLEDs) or solar cells.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the biphenyl ether linkage and the introduction of the sulfonyl group onto the piperazine ring. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is crucial for biological testing.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, making it a viable candidate for in vivo studies. Preclinical experiments have demonstrated that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting potential applications in treating conditions such as hypertension and inflammation.

In conclusion, CAS No 851612-42-5 represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in drug discovery and materials science.